molecular formula C23H18N2O2S B8726077 N-(4,5-Diphenyl-thiazol-2-yl)-4-methoxy-benzamide

N-(4,5-Diphenyl-thiazol-2-yl)-4-methoxy-benzamide

Cat. No. B8726077
M. Wt: 386.5 g/mol
InChI Key: SQSIBSBNJDAWRZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(4,5-Diphenyl-thiazol-2-yl)-4-methoxy-benzamide is a useful research compound. Its molecular formula is C23H18N2O2S and its molecular weight is 386.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-(4,5-Diphenyl-thiazol-2-yl)-4-methoxy-benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4,5-Diphenyl-thiazol-2-yl)-4-methoxy-benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

N-(4,5-Diphenyl-thiazol-2-yl)-4-methoxy-benzamide

Molecular Formula

C23H18N2O2S

Molecular Weight

386.5 g/mol

IUPAC Name

N-(4,5-diphenyl-1,3-thiazol-2-yl)-4-methoxybenzamide

InChI

InChI=1S/C23H18N2O2S/c1-27-19-14-12-18(13-15-19)22(26)25-23-24-20(16-8-4-2-5-9-16)21(28-23)17-10-6-3-7-11-17/h2-15H,1H3,(H,24,25,26)

InChI Key

SQSIBSBNJDAWRZ-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)C(=O)NC2=NC(=C(S2)C3=CC=CC=C3)C4=CC=CC=C4

Origin of Product

United States

Synthesis routes and methods

Procedure details

4,5-Diphenyl-thiazol-2-ylamine (50.5 mg, 0.200 mmol) and 4-methoxy-benzoyl chloride (34.1 mg, 0.200 mmol) were dissolved in 1,4-dioxane (2 mL) containing triethylamine (84.1 μL, 0.600 mmol). The reaction mixture was stirred overnight at room temperature. The crude product was filtered, evaporated to dryness, dissolved in 1 mL of dimethylsulfoxide and purified by reverse-phase preparative liquid chromatography (12.5 mg, 0.0323 mmol, 16.2%). ESI-MS m/z calc. 386.1. found 387.2 (M+1)+ Retention time 3.95 minutes.
Quantity
50.5 mg
Type
reactant
Reaction Step One
Quantity
34.1 mg
Type
reactant
Reaction Step One
Quantity
2 mL
Type
solvent
Reaction Step One
Quantity
84.1 μL
Type
reactant
Reaction Step Two

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